5-(diethylamino)-2-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol

• IUPAC Name: 5-(diethylamino)-2-[(Z)-(4-phenylpiperazin-1-yl)iminomethyl]phenol
• InChI: InChI=1S/C21H28N4O/c1-3-23(4-2)20-11-10-18(21(26)16-20)17-22-25-14-12-24(13-15-25)19-8-6-5-7-9-19/h5-11,16-17,26H,3-4,12-15H2,1-2H3/b22-17-
• InChI Key: XCDJQBRDKCTHMT-XLNRJJMWSA-N
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)C=NN2CCN(CC2)C3=CC=CC=C3)O
• Isomeric SMILES: CCN(CC)C1=CC(=C(C=C1)/C=N\N2CCN(CC2)C3=CC=CC=C3)O
• Molecular Formula: C21H28N4O
• Molecular Weight: 352.5 g/mol

Description

5-(diethylamino)-2-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol, also known as DPPEP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a member of the piperazine family and is known for its unique pharmacological properties.

Mechanism of Action

5-(diethylamino)-2-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol exerts its pharmacological effects by binding to and modulating the activity of certain receptors in the body. It has been shown to act as a potent agonist of the sigma-1 receptor, which is involved in various physiological processes, including pain perception, inflammation, and neuronal survival. 5-(diethylamino)-2-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol has also been found to modulate the activity of other receptors, including the dopamine transporter, the serotonin transporter, and the NMDA receptor.
Biochemical and Physiological Effects:
5-(diethylamino)-2-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. 5-(diethylamino)-2-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol has also been shown to have analgesic effects by modulating pain perception. Additionally, 5-(diethylamino)-2-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol has been found to have anti-tumor effects by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(diethylamino)-2-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol is its unique pharmacological profile, which makes it a promising candidate for the development of novel therapeutics. However, the use of 5-(diethylamino)-2-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol in lab experiments is limited by its low solubility in water, which can make it difficult to administer in vivo. Additionally, the potential side effects of 5-(diethylamino)-2-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol are not yet fully understood, which can limit its use in certain applications.

Future Directions

There are several future directions for the study of 5-(diethylamino)-2-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol. One area of research is the development of novel therapeutics based on 5-(diethylamino)-2-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol's pharmacological profile. Additionally, further studies are needed to fully understand the mechanism of action of 5-(diethylamino)-2-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol and its potential side effects. Finally, the development of new methods for the synthesis and purification of 5-(diethylamino)-2-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol could help to overcome some of the limitations of its use in lab experiments.
In conclusion, 5-(diethylamino)-2-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol is a promising compound with potential therapeutic applications. Its unique pharmacological profile and wide range of pharmacological activities make it an attractive candidate for the development of novel therapeutics. Further research is needed to fully understand the mechanism of action of 5-(diethylamino)-2-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol and its potential side effects, as well as to develop new methods for its synthesis and purification.

Synthesis Methods

5-(diethylamino)-2-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol can be synthesized by reacting 4-phenyl-1-piperazinecarboxaldehyde with 5-(diethylamino)-2-hydroxybenzaldehyde in the presence of a suitable base. The resulting product is 5-(diethylamino)-2-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol, which can be purified by recrystallization.

Scientific Research Applications

5-(diethylamino)-2-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anti-tumor properties. 5-(diethylamino)-2-{[(4-phenyl-1-piperazinyl)imino]methyl}phenol has also been shown to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative disorders such as Alzheimer's disease.